molecular formula C13H17NO2 B1638214 Styrylcarbamic acid tert-butyl ester CAS No. 38427-91-7

Styrylcarbamic acid tert-butyl ester

Cat. No. B1638214
CAS RN: 38427-91-7
M. Wt: 219.28 g/mol
InChI Key: POEOBHBXPYDDER-MDZDMXLPSA-N
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Description

Styrylcarbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 292291. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

CAS RN

38427-91-7

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

tert-butyl N-[(E)-2-phenylethenyl]carbamate

InChI

InChI=1S/C13H17NO2/c1-13(2,3)16-12(15)14-10-9-11-7-5-4-6-8-11/h4-10H,1-3H3,(H,14,15)/b10-9+

InChI Key

POEOBHBXPYDDER-MDZDMXLPSA-N

Isomeric SMILES

CC(C)(C)OC(=O)N/C=C/C1=CC=CC=C1

SMILES

CC(C)(C)OC(=O)NC=CC1=CC=CC=C1

Canonical SMILES

CC(C)(C)OC(=O)NC=CC1=CC=CC=C1

Origin of Product

United States

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